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Compound of Interest

Compound Name: Fmoc-D-Nva-OH

Cat. No.: B557634

A Technical Guide to the Safe Handling of Fmoc-
D-Nva-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for N-a-(9-Fluorenylmethoxycarbonyl)-D-norvaline (Fmoc-D-Nva-OH), a key reagent in peptide
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Fmoc-D-Nva-OH is a D-norvaline derivative featuring an Fmoc protecting group on its amino
function, making it a standard building block for Fmoc solid-phase peptide synthesis (SPPS).[1]
It typically appears as a white to off-white crystalline solid or powder.[1][2][3]

Table 1: Physicochemical Data for Fmoc-D-Nva-OH
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Property Value References
CAS Number 144701-24-6 [1]
Molecular Formula C20H21NOa4 [1][4]
Molecular Weight 339.39 g/mol [1114]

Melting Point 152-154 °C [1112]131[5]
Boiling Point 557.9 + 33.0 °C (Predicted) [1][2][3]
Density 1.230 + 0.06 g/cm? (Predicted) [1112][3]
Flash Point 291.2 £ 25.4 °C (Predicted) [2]

pKa 3.91 £ 0.20 (Predicted) [3]

Solubility Soluble in DMSO and other 1]

organic solvents

| Optical Rotation | [a] =20 £ 2° D |[1] |

Safety and Hazard Information

Fmoc-D-Nva-OH is classified as an irritant.[2][3] The Globally Harmonized System (GHS)
classification indicates potential hazards upon ingestion and contact, requiring careful handling
to avoid exposure.

Table 2: GHS Hazard and Precautionary Data
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Category Code Description References
Pictogram GHSO07 [3]
Signal Word Warning [3]
Hazard Statements H302 Harmful if swallowed. [3]
H315 Causes skin irritation. [3]
Causes serious eye
H319 o [3]
irritation.
May cause respirator
H335 o Y _ P Y [3]
irritation.
Precautionary ] ]
P261 Avoid breathing dust. [3]
Statements
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [3]
lenses, if present and
easy to do. Continue
rinsing.
Safety Instructions S22 Do not breathe dust. [21[31[5]
Avoid contact with
S24/25 _ [2][3][5]
skin and eyes.
Storage Class 11 Combustible Solids

| WGK (Germany) | 3 | Water Hazard Class 3 (highly hazardous to water) |[2][3] |

Experimental Protocols: Safe Handling Procedures

While specific toxicological studies are not detailed in the provided literature, a standardized

protocol for handling this and similar chemical reagents can be established based on general

safety data sheets for amino acid derivatives.[6][7][8][9]
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3.1 Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory to minimize exposure risk.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

e Hand Protection: Handle with impervious gloves (e.g., nitrile). Gloves must be inspected
before use and disposed of properly after.[6]

» Body Protection: Wear a lab coat, long pants, and closed-toe shoes. Impervious clothing
should be selected based on the concentration and amount of the substance being handled.

[6]

» Respiratory Protection: In situations where dust is generated and ventilation is inadequate,
use a NIOSH (US) or CEN (EU) approved particulate respirator (e.g., N95).[6]

3.2 Handling and Use Protocol

o Preparation: Before handling, ensure the work area, typically a chemical fume hood or a
well-ventilated space, is clean and uncluttered.[6][7][8] Confirm that an eyewash station and
safety shower are accessible.

e Weighing (Solid Form): Conduct all weighing operations within a chemical fume hood or a
ventilated enclosure to prevent the inhalation of dust.[9] Use a spatula for transfers and
avoid actions that could create airborne dust.

e Dissolution (Solution Form): When preparing solutions, perform all manipulations inside a
chemical fume hood. Add the solid Fmoc-D-Nva-OH to the solvent slowly to prevent
splashing.[9]

» Spill Management: In case of a spill, pick up and arrange disposal without creating dust.[6]
Sweep up the solid material and place it in a suitable, sealed container for disposal. Prevent
the product from entering drains.[6][7][8]

3.3 First Aid Measures
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« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[10]

o Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[7]

[8]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[6][10]

« Ingestion: If swallowed, wash out the mouth with water if the person is conscious. Do not
induce vomiting. Call a physician.[10]

Storage and Disposal

o Storage: Store the container tightly sealed in a dry, well-ventilated place.[6][7][8] The
recommended storage temperature is between 2-8°C.[2][3][5]

o Disposal: Dispose of waste material in accordance with federal, state, and local
environmental control regulations.[8] Contaminated packaging and unused material should
be treated as hazardous waste and disposed of through a licensed professional waste
disposal service.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Fmoc-D-Nva-OH
from receipt to disposal.

Handling (in Fume Hood)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Nva-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-D-Nva-OH safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b557634#fmoc-d-nva-oh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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